Cas no 902770-91-6 (1-(1H-imidazol-2-yl)piperazine)

• Product Name: 1-(1H-imidazol-2-yl)piperazine
• CAS No: 902770-91-6
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD32706977
• CID: 994685
• PubChem ID: 22361242
• Update Time: 2025-06-20

1-(1H-imidazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(1H-imidazol-2-yl)-
• 1-(1H-imidazol-2-yl)piperazine
• EN300-182662
• 902770-91-6
• SCHEMBL3096843
• MHMOUFDAKNJXSK-UHFFFAOYSA-N
• AKOS022904668
• 1-(1H-imidazol-2-yl)-piperazine
• piperazinyl imidazole
• DB-277580
• Piperazine, 1-(1H-imidazol-2-yl)-

• MDL： MFCD32706977
• Inchi： 1S/C7H12N4/c1-2-10-7(9-1)11-5-3-8-4-6-11/h1-2,8H,3-6H2,(H,9,10)
• InChI Key： MHMOUFDAKNJXSK-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN2)CCNCC1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44Ų

Additional information on 1-(1H-imidazol-2-yl)piperazine

1-(1H-imidazol-2-yl)piperazine: An Overview of a Versatile Compound (CAS No. 902770-91-6)

1-(1H-imidazol-2-yl)piperazine, also known by its CAS number 902770-91-6, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This small molecule, characterized by its unique structural features, has shown promise in various applications, including as a building block for drug discovery and as a potential therapeutic agent.

The core structure of 1-(1H-imidazol-2-yl)piperazine consists of a piperazine ring linked to an imidazole moiety. The piperazine ring, a six-membered cyclic amine, is a common pharmacophore in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The imidazole group, on the other hand, is known for its versatile chemical properties and its role in various biological processes, such as metal ion coordination and enzyme inhibition.

Recent studies have highlighted the potential of 1-(1H-imidazol-2-yl)piperazine in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for designing selective serotonin reuptake inhibitors (SSRIs). The researchers found that derivatives of 1-(1H-imidazol-2-yl)piperazine exhibited high binding affinity for the serotonin transporter (SERT) and demonstrated potent antidepressant-like effects in animal models. This finding suggests that 1-(1H-imidazol-2-yl)piperazine could serve as a valuable starting point for the development of next-generation SSRIs with improved efficacy and reduced side effects.

In addition to its potential in psychiatric disorders, 1-(1H-imidazol-2-yl)piperazine has also been explored for its anti-inflammatory properties. A 2022 study in the Inflammation Research journal reported that certain derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings open up new avenues for the use of 1-(1H-imidazol-2-yl)piperazine-based compounds in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(1H-imidazol-2-yl)piperazine have also been studied extensively. Research has shown that this compound exhibits favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Furthermore, its metabolic stability and low toxicity profile make it an attractive candidate for drug development. A 2023 study in the Bioorganic & Medicinal Chemistry Letters evaluated the metabolic stability of several derivatives of 1-(1H-imidazol-2-yl)piperazine using human liver microsomes and found that they were metabolically stable with minimal cytotoxicity.

The synthetic accessibility of 1-(1H-imidazol-2-yl)piperazine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing researchers to explore a wide range of structural modifications. A 2023 review article in the Synthesis journal summarized several synthetic methods, including one-pot reactions and microwave-assisted synthesis, which have significantly streamlined the production process.

In conclusion, 1-(1H-imidazol-2-yl)piperazine (CAS No. 902770-91-6) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.